Cas no 1690770-05-8 (2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid)

• Product Name: 2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid
• CAS No: 1690770-05-8
• MF: C₂₂H₁₈BrNO₄S
• MW: 472.351624011993
• CID: 5253936
• PubChem ID: 103664279
• Update Time: 2025-07-25

2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-385537
• 1690770-05-8
• 2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid

• Inchi： 1S/C22H18BrNO4S/c1-24(20(21(25)26)18-10-11-19(23)29-18)22(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-11,17,20H,12H2,1H3,(H,25,26)
• InChI Key： RIFWOIWRTKPMQA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)N(C)C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)S1

Computed Properties

• Exact Mass: 471.01399g/mol
• Monoisotopic Mass: 471.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid

Introduction to 2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic Acid (CAS No. 1690770-05-8)

2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid, identified by its CAS number 1690770-05-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of a thiophene ring, a bromine substituent, and an amino acid derivative moiety, which collectively contribute to its unique chemical and biological properties.

The molecular structure of this compound features a 5-bromothiophen-2-yl group linked to an acetic acid backbone, which is further functionalized with a (9H-fluoren-9-yl)methoxy]carbonyl moiety. This structural arrangement imparts distinct reactivity and binding capabilities, making it a valuable scaffold for the design of novel bioactive molecules. The presence of the fluorenyl group, in particular, is noteworthy as it is often employed in medicinal chemistry due to its favorable electronic properties and potential for enhancing molecular stability and bioavailability.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The compound CAS No. 1690770-05-8 has been explored as a potential lead molecule in the quest for new pharmacological agents. Its structural features suggest that it may interact with biological targets such as enzymes and receptors, thereby modulating cellular processes relevant to diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of a thiophene core with functional groups like (methyl)amino and carbonyl provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has made it a subject of interest in high-throughput screening campaigns and rational drug design approaches.

Recent studies have highlighted the role of thiophene derivatives in medicinal chemistry due to their diverse biological activities. For instance, compounds containing thiophene rings have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer effects. The bromine substituent in the 5-bromothiophen-2-yl group can also serve as a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

The (9H-fluoren-9-yl)methoxy]carbonyl part of the molecule adds another layer of complexity, contributing to its hydrophobicity and potentially improving its membrane permeability—a critical factor for oral bioavailability. This moiety is also reminiscent of protecting groups commonly used in peptide synthesis, suggesting that the compound could be utilized in peptidomimetic drug development.

In terms of synthetic accessibility, CAS No. 1690770-05-8 can be synthesized through multi-step organic transformations involving condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. The availability of commercially sourced precursors such as 5-bromothiophene and fluorene derivatives makes it feasible to produce this compound on both laboratory and larger scales.

The compound's potential therapeutic applications have been explored through computational modeling and experimental validation. Virtual screening techniques have been employed to identify its binding interactions with target proteins, providing insights into its mechanism of action. Preliminary experimental data suggest that it may inhibit key enzymes involved in disease pathways, although further research is needed to confirm these findings.

One particularly intriguing aspect is its potential use in combination therapies. The structural diversity inherent in this molecule allows for the possibility of designing derivatives that can act synergistically with existing drugs. This approach could enhance treatment efficacy while minimizing side effects—a cornerstone of modern pharmacotherapy.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenyl group not only enhances molecular stability but also improves solubility in certain solvents, facilitating both synthetic manipulations and biological assays. These properties make it an attractive choice for developing next-generation pharmaceuticals.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 1690770-05-8 will undoubtedly play a pivotal role in drug discovery efforts. Their unique structural features offer a rich palette for medicinal chemists to explore, leading to innovative treatments for a wide range of diseases.

In conclusion,2-(5-bromothiophen-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid (CAS No. 1690770-05-8) represents a promising candidate for further investigation in pharmaceutical research. Its multifaceted structure provides numerous opportunities for functionalization and optimization, making it a valuable asset in the quest for novel therapeutics.